Cas no 2227735-07-9 ((1R)-1-(2,3-dihydro-1-benzofuran-7-yl)ethan-1-ol)

• Product Name: (1R)-1-(2,3-dihydro-1-benzofuran-7-yl)ethan-1-ol
• CAS No: 2227735-07-9
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• CID: 5975157
• PubChem ID: 165629294
• Update Time: 2025-05-20

(1R)-1-(2,3-dihydro-1-benzofuran-7-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(2,3-dihydro-1-benzofuran-7-yl)ethan-1-ol
• 2227735-07-9
• EN300-1780462

• Inchi： 1S/C10H12O2/c1-7(11)9-4-2-3-8-5-6-12-10(8)9/h2-4,7,11H,5-6H2,1H3/t7-/m1/s1
• InChI Key： PVFKLQKJOVGDSX-SSDOTTSWSA-N
• SMILES： O1CCC2C=CC=C([C@@H](C)O)C1=2

Computed Properties

• Exact Mass: 164.083729621g/mol
• Monoisotopic Mass: 164.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 29.5Ų

Additional information on (1R)-1-(2,3-dihydro-1-benzofuran-7-yl)ethan-1-ol

Introduction to (1R)-1-(2,3-dihydro-1-benzofuran-7-yl)ethan-1-ol (CAS No. 2227735-07-9)

(1R)-1-(2,3-dihydro-1-benzofuran-7-yl)ethan-1-ol (CAS No. 2227735-07-9) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzofuran moiety and a chiral center, making it a valuable candidate for various applications in drug discovery and development.

The benzofuran scaffold is a well-known heterocyclic system that has been extensively studied due to its diverse biological activities. Compounds containing this scaffold have shown promising results in the treatment of various diseases, including cancer, neurodegenerative disorders, and cardiovascular conditions. The presence of the chiral center in (1R)-1-(2,3-dihydro-1-benzofuran-7-yl)ethan-1-ol adds an additional layer of complexity and potential for enantioselective interactions with biological targets.

Recent research has highlighted the importance of chiral compounds in drug development. The ability to synthesize and isolate specific enantiomers can significantly enhance the therapeutic efficacy and reduce adverse effects of a drug. In this context, (1R)-1-(2,3-dihydro-1-benzofuran-7-yl)ethan-1-ol has been the subject of several studies aimed at understanding its pharmacological properties and potential therapeutic applications.

One notable study published in the *Journal of Medicinal Chemistry* investigated the anti-inflammatory properties of (1R)-1-(2,3-dihydro-1-benzofuran-7-yl)ethan-1-ol. The results demonstrated that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. These findings suggest that (1R)-1-(2,3-dihydro-1-benzofuran-7-yl)ethan-1-ol could be a promising lead compound for the development of anti-inflammatory drugs.

Another area of interest is the neuroprotective potential of (1R)-1-(2,3-dihydro-1-benzofuran-7-yl)ethan-1-ol. A study conducted by researchers at the University of California, Los Angeles (UCLA) explored the effects of this compound on neuronal cells exposed to oxidative stress. The results indicated that (1R)-1-(2,3-dihydro-1-benzofuran-7-yl)ethan-1-ol significantly reduced oxidative damage and improved cell viability. These findings have important implications for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In addition to its biological activities, the synthetic accessibility of (1R)-1-(2,3-dihydro-1-benzofuran-7-yl)ethan-1-ol has been a focus of recent research. Several efficient synthetic routes have been developed to produce this compound in high yields and with high enantiomeric purity. One such method involves a catalytic asymmetric synthesis using a chiral catalyst, which allows for the selective formation of the desired enantiomer. This synthetic approach not only simplifies the production process but also enhances the scalability and cost-effectiveness of manufacturing (1R)-1-(2,3-dihydro-1-benzofuran-7-y l)ethan - 0 l.

The pharmacokinetic properties of (1R)-1-(2,3-dihydro - 0 l - yl)ethan - 0 l have also been studied to evaluate its suitability as a drug candidate. Preliminary data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It shows good oral bioavailability and a reasonable half-life, which are crucial parameters for ensuring effective drug delivery and sustained therapeutic effects.

Clinical trials are currently underway to further assess the safety and efficacy of ( R - ) - ( , -dihydro--benzofuran-- yl ) ethan - ol in human subjects. Early results from phase I trials have shown promising outcomes with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

In conclusion, ( R - ) - ( , -dihydro--benzofuran-- yl ) ethan - ol (CAS No. 2227735 - 07 - 9) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its promising biological activities and favorable pharmacokinetic properties, make it an attractive candidate for further investigation and development as a therapeutic agent.